N,N-dimethyl-4-{3-[4-(4-methylphenyl)-1-piperazinyl]-1-propen-1-yl}aniline

• IUPAC Name: N,N-dimethyl-4-[(E)-3-[4-(4-methylphenyl)piperazin-1-yl]prop-1-enyl]aniline
• InChI: InChI=1S/C22H29N3/c1-19-6-10-22(11-7-19)25-17-15-24(16-18-25)14-4-5-20-8-12-21(13-9-20)23(2)3/h4-13H,14-18H2,1-3H3/b5-4+
• InChI Key: VYYRXUXAFDDPHJ-SNAWJCMRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC=CC3=CC=C(C=C3)N(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C/C=C/C3=CC=C(C=C3)N(C)C
• Molecular Formula: C22H29N3
• Molecular Weight: 335.5 g/mol

Description

The compound is a derivative of aniline, which is an organic compound with the formula C6H5NH2. Anilines are a class of chemicals that are used in the manufacture of precursors to many materials and useful compounds, including dyes, drugs, and plastics.

Synthesis Analysis

Anilines can be produced from nitrobenzene by catalytic hydrogenation in the presence of a metal catalyst, a process known as reduction. The specific synthesis process for your compound would depend on the exact structure and may involve several steps.

Chemical Reactions Analysis

Anilines are known to undergo a variety of chemical reactions, including acylation, sulfonation, and halogenation. The specific reactions that your compound would undergo would depend on the other functional groups present in the molecule.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some anilines are known to be toxic and may pose health risks. Without more information, it’s not possible to provide a detailed safety and hazard analysis for your compound.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. Anilines, for example, are used in a wide range of industries and continue to be a subject of research.